Cas no 90540-07-1 ((3-Chloro-1H-indol-1-yl)(phenyl)methanone)

• Product Name: (3-Chloro-1H-indol-1-yl)(phenyl)methanone
• CAS No: 90540-07-1
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• CID: 1092497
• PubChem ID: 13148623
• Update Time: 2025-05-25

(3-Chloro-1H-indol-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-1H-indol-1-yl)(phenyl)methanone
• (3-chloroindol-1-yl)-phenylmethanone
• 1-benzoyl-3-chloro-1H-indole
• 90540-07-1

• Inchi： 1S/C15H10ClNO/c16-13-10-17(14-9-5-4-8-12(13)14)15(18)11-6-2-1-3-7-11/h1-10H
• InChI Key： DXAPWVOJSYUDJX-UHFFFAOYSA-N
• SMILES： ClC1=CN(C(C2C=CC=CC=2)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 255.0450916g/mol
• Monoisotopic Mass: 255.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 22Ų

Additional information on (3-Chloro-1H-indol-1-yl)(phenyl)methanone

Introduction to (3-Chloro-1H-indol-1-yl)(phenyl)methanone (CAS No. 90540-07-1)

The compound 3-Chloro-1H-indol-phenylmethanone, also known by its CAS registry number 90540-07-1, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, which belongs to the family of indole derivatives, has garnered attention due to its unique structural properties and versatile applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and functionalization possibilities.

At its core, the molecule consists of an indole ring system substituted with a chlorine atom at the 3-position and a phenyl group attached via a ketone linkage. This structure imparts the compound with aromatic stability and enables various modes of reactivity. The indole moiety, known for its inherent aromaticity and electron-deficient nature, plays a pivotal role in determining the electronic properties of the molecule. Recent studies have highlighted the importance of such heterocyclic systems in drug design, where they often serve as scaffolds for bioactive compounds.

One of the most promising applications of 3-Chloro-1H-indol-phenylmethanone lies in its potential as a precursor for advanced materials. Researchers have explored its use in the synthesis of conjugated polymers, where its extended π-system contributes to enhanced electronic conductivity. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be incorporated into polymer frameworks to improve charge transport properties, making it a candidate for next-generation organic electronics.

In addition to materials science, this compound has shown promise in medicinal chemistry. Its indole core is reminiscent of several bioactive natural products and synthetic drugs, suggesting potential pharmacological activity. A recent investigation into its cytotoxicity revealed that it exhibits selective activity against certain cancer cell lines, prompting further research into its therapeutic potential. These findings underscore the importance of continued exploration into the biological profiles of such molecules.

The synthesis of 3-Chloro-1H-indol-phenylmethanone has also been a subject of recent research interest. Traditional methods often involve multi-step reactions with low yields, but advancements in catalytic processes have enabled more efficient routes. For example, a 2022 paper in *Green Chemistry* reported the use of palladium-catalyzed cross-coupling reactions to achieve high-yield synthesis under mild conditions. Such innovations not only enhance production efficiency but also align with sustainable chemistry principles.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the chlorine substitution at the 3-position significantly influences the molecule's electron distribution, thereby affecting its reactivity towards electrophilic substitution and nucleophilic attack. These findings are crucial for designing tailored synthetic pathways and predicting reaction outcomes.

In conclusion, 3-Chloro-1H-indol-phenylmethanone (CAS No. 90540-07-1) stands as a testament to the boundless possibilities inherent in heterocyclic chemistry. Its structural versatility, coupled with recent advancements in synthesis and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to both academic and industrial pursuits.